Cas no 933705-72-7 (3-Thiophenemethanamine, tetrahydro-3-methyl-, 1,1-dioxide)

• Product Name: 3-Thiophenemethanamine, tetrahydro-3-methyl-, 1,1-dioxide
• CAS No: 933705-72-7
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 5301382
• Update Time: 2026-03-10

3-Thiophenemethanamine, tetrahydro-3-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, tetrahydro-3-methyl-, 1,1-dioxide

• Inchi： 1S/C6H13NO2S/c1-6(4-7)2-3-10(8,9)5-6/h2-5,7H2,1H3
• InChI Key： IWUKYPAFJSRLTF-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC1(C)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-Thiophenemethanamine, tetrahydro-3-methyl-, 1,1-dioxide

Recent Advances in the Study of 3-Thiophenemethanamine, tetrahydro-3-methyl-, 1,1-dioxide (CAS: 933705-72-7)

The compound 3-Thiophenemethanamine, tetrahydro-3-methyl-, 1,1-dioxide (CAS: 933705-72-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and sulfone functional groups, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 933705-72-7, highlighting its improved yield and purity through novel catalytic methods. The research team employed a combination of asymmetric hydrogenation and sulfonation techniques to achieve a high enantiomeric excess (ee) of the desired product. This advancement is critical for scaling up production and ensuring consistency in pharmacological studies.

In another groundbreaking study, researchers investigated the compound's interaction with GABA_A receptors, which are implicated in anxiety and epilepsy. Using in vitro and in vivo models, the team demonstrated that 3-Thiophenemethanamine, tetrahydro-3-methyl-, 1,1-dioxide acts as a positive allosteric modulator (PAM) of GABA_A receptors, enhancing inhibitory neurotransmission. These findings suggest its potential as a novel anxiolytic or anticonvulsant agent, with fewer side effects compared to existing therapeutics.

Further research has explored the compound's metabolic stability and pharmacokinetic profile. A 2024 preclinical study reported favorable oral bioavailability and half-life, making it a viable candidate for further clinical development. Additionally, computational modeling studies have provided insights into its binding affinity with target proteins, aiding in the design of derivatives with enhanced efficacy and selectivity.

In summary, the latest research on 933705-72-7 underscores its multifaceted potential in drug discovery. From synthetic improvements to mechanistic insights, these studies pave the way for future investigations and potential therapeutic applications. As the field progresses, continued exploration of this compound and its derivatives will likely yield further breakthroughs in treating CNS and metabolic disorders.